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Compound of Interest

Compound Name: 1-Tetradecanol

L  Get Quote

Cat. No.: B10858320

For Immediate Release

This document provides essential physicochemical data for 1-Tetradecanol, a straight-chain
saturated fatty alcohol. Intended for researchers, scientists, and professionals in drug
development, this guide focuses on the fundamental identifiers of the compound: its CAS
number and molecular weight.

Core Physicochemical Data

The primary identifiers for 1-Tetradecanol, also known as myristyl alcohol, are crucial for
regulatory submissions, experimental design, and chemical inventory management. The data is
summarized below.[1][2][3][4][5]

Identifier Value Source
CAS Number 112-72-1 [1][2][6]
Molecular Formula C14H300 [11[21[4115]
Molecular Weight 214.39 g/mol [11[31[41[5]
IUPAC Name Tetradecan-1-ol [1]
Synonyms Myristyl alcohol, Tetradecyl 5]
alcohol
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Methodology for Determination of Physicochemical
Properties

The determination of the molecular weight of a compound like 1-Tetradecanol is a standard
procedure in analytical chemistry. While specific experimental protocols are proprietary to the
testing laboratories, the general methodology involves techniques such as mass spectrometry.

Experimental Principle: Mass Spectrometry

« lonization: A sample of 1-Tetradecanol is introduced into the mass spectrometer, where it is
vaporized and ionized. Common ionization techniques for a molecule of this type include
Electron lonization (El) or Electrospray lonization (ESI).

o Acceleration: The resulting ions are accelerated by an electric field, imparting the same
kinetic energy to all ions.

o Deflection: The ions then travel through a magnetic field, which deflects them. The degree of
deflection is inversely proportional to the mass-to-charge ratio (m/z) of the ion.

e Detection: A detector measures the abundance of ions at each m/z value. The molecular
weight is determined from the resulting mass spectrum, typically corresponding to the
molecular ion peak.

The CAS (Chemical Abstracts Service) number is a unique numerical identifier assigned to
every chemical substance described in the open scientific literature. This number is assigned
by the CAS, a division of the American Chemical Society, upon the substance's entry into the
CAS REGISTRY database.

Logical Relationship of Identifiers

The following diagram illustrates the relationship between the chemical compound and its core
identifiers.
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1-Tetradecanol

is identified byhas property is represented by

CAS Number Molecular Weight Molecular Formula
112-72-1 214.39 g/mol C14H300
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Core ldentifiers of 1-Tetradecanol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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